Cas no 113100-56-4 (3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid)

• Product Name: 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid
• CAS No: 113100-56-4
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• MDL: MFCD11986419
• CID: 1099421
• PubChem ID: 14329435
• Update Time: 2025-11-02

3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid
• 3-methoxy-1-methylpyrazole-4-carboxylic acid
• SCHEMBL2516540
• CHEMBL304586
• VABYAAYEPSRUOM-UHFFFAOYSA-N
• AM802944
• AS-39652
• EN300-142957
• 113100-56-4
• AKOS006342857
• Z1201626143
• CS-0035740
• F2135-0490
• DTXSID30559016
• 3-Methoxy-1-methyl-1H-pyrazole-4-carboxylicacid
• MFCD11986419
• 1H-Pyrazole-4-carboxylic acid, 3-methoxy-1-methyl-
• DB-105631

• MDL： MFCD11986419
• Inchi： 1S/C6H8N2O3/c1-8-3-4(6(9)10)5(7-8)11-2/h3H,1-2H3,(H,9,10)
• InChI Key： VABYAAYEPSRUOM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid

Recent Advances in the Application of 3-Methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid (CAS: 113100-56-4) in Chemical Biology and Pharmaceutical Research

3-Methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid (CAS: 113100-56-4) has emerged as a pivotal intermediate in the synthesis of bioactive compounds and pharmaceuticals. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. This research briefing synthesizes the latest findings on its applications, mechanisms, and potential therapeutic benefits, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid as a building block for novel Janus kinase (JAK) inhibitors. The research team utilized this compound to develop derivatives with enhanced selectivity for JAK3, showing promising results in preclinical models of autoimmune diseases. The study emphasized the compound's role in improving pharmacokinetic properties, such as metabolic stability and oral bioavailability, which are critical for drug development.

In parallel, advancements in synthetic methodologies have expanded the accessibility of 113100-56-4. A recent report in Organic Letters (2024) detailed a scalable, one-pot synthesis route that reduces production costs while maintaining high purity (>99%). This innovation addresses previous challenges in large-scale manufacturing, making the compound more viable for industrial applications. The optimized protocol employs eco-friendly catalysts, aligning with the growing demand for sustainable chemistry practices in pharmaceutical production.

The antimicrobial potential of derivatives containing 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid has gained attention in combating drug-resistant pathogens. Research from Nature Communications (2023) identified novel pyrazole-carboxylic acid hybrids that exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA) with minimal cytotoxicity. Structural-activity relationship (SAR) studies revealed that the methoxy and carboxylic acid moieties are essential for binding to bacterial DNA gyrase, offering a new strategy to bypass existing resistance mechanisms.

Emerging applications in radiopharmaceuticals have also been reported. A 2024 study in the Journal of Nuclear Medicine utilized 113100-56-4 as a precursor for fluorine-18 labeled probes targeting tumor-associated carbonic anhydrase IX. The resulting tracer demonstrated excellent tumor-to-background ratios in PET imaging, highlighting its potential for cancer diagnosis and treatment monitoring. This development underscores the compound's adaptability across diverse therapeutic areas.

Despite these advancements, challenges remain in fully elucidating the compound's safety profile and off-target effects. Ongoing toxicological studies aim to establish comprehensive data on its metabolic pathways and potential drug-drug interactions. Researchers emphasize the need for further optimization to balance efficacy with safety, particularly for chronic disease applications where long-term administration is required.

The collective findings position 3-methoxy-1-methyl-1H-Pyrazole-4-carboxylic acid as a multifaceted tool in drug discovery. Its structural features enable diverse chemical modifications, making it valuable for addressing complex therapeutic targets. As research progresses, this compound is expected to play an increasingly significant role in developing next-generation pharmaceuticals, particularly in areas of unmet medical need.